Cas no 2172132-35-1 (3-ethyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoylpiperidine-3-carboxylic acid)

• Product Name: 3-ethyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoylpiperidine-3-carboxylic acid
• CAS No: 2172132-35-1
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6102706
• PubChem ID: 165541515
• Update Time: 2025-06-03

3-ethyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoylpiperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-ethyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoylpiperidine-3-carboxylic acid
• 2172132-35-1
• 3-ethyl-1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanoyl]piperidine-3-carboxylic acid
• EN300-1485200

• Inchi： 1S/C28H34N2O5/c1-4-28(26(32)33)14-9-15-30(17-28)25(31)18(2)19(3)29-27(34)35-16-24-22-12-7-5-10-20(22)21-11-6-8-13-23(21)24/h5-8,10-13,18-19,24H,4,9,14-17H2,1-3H3,(H,29,34)(H,32,33)
• InChI Key： LJEOBDKUPOYBKK-UHFFFAOYSA-N
• SMILES： OC(C1(CC)CN(C(C(C)C(C)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CCC1)=O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 765
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-ethyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoylpiperidine-3-carboxylic acid

Recent Advances in the Study of 3-ethyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoylpiperidine-3-carboxylic acid (CAS: 2172132-35-1)

The compound 3-ethyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoylpiperidine-3-carboxylic acid (CAS: 2172132-35-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, including its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of this compound as a key intermediate in the synthesis of peptide-based therapeutics. The presence of the fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group in its structure makes it particularly valuable in solid-phase peptide synthesis (SPPS), a widely used method for producing peptides with high purity and yield. Researchers have demonstrated that the compound's stability and reactivity under SPPS conditions make it an ideal candidate for the development of novel peptide drugs targeting various diseases, including cancer and infectious diseases.

In addition to its utility in peptide synthesis, 3-ethyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoylpiperidine-3-carboxylic acid has shown promising biological activity in preclinical studies. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibit potent inhibitory effects on specific enzymes involved in inflammatory pathways. These findings suggest its potential as a lead compound for the development of anti-inflammatory agents.

The synthesis of this compound has also been optimized in recent years to improve yield and scalability. A 2022 study detailed a novel synthetic route that reduces the number of steps and minimizes the use of hazardous reagents, making the process more environmentally friendly and cost-effective. This advancement is particularly significant for large-scale production, which is essential for clinical and commercial applications.

Looking ahead, researchers are exploring the potential of 3-ethyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoylpiperidine-3-carboxylic acid in combination therapies and drug delivery systems. Its compatibility with various drug carriers, such as nanoparticles and liposomes, opens new avenues for targeted drug delivery, enhancing therapeutic efficacy while minimizing side effects. Ongoing studies are expected to further elucidate its mechanisms of action and expand its applications in precision medicine.

In conclusion, the compound 3-ethyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoylpiperidine-3-carboxylic acid (CAS: 2172132-35-1) represents a versatile and promising candidate in the field of medicinal chemistry. Its applications in peptide synthesis, anti-inflammatory therapy, and drug delivery systems underscore its potential to address unmet medical needs. Continued research and development efforts are likely to unlock further therapeutic possibilities, solidifying its role in the future of drug discovery.